7-(3-chlorophenyl)-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3-chlorophenyl)-3-[(4-fluorophenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C19H12ClFN2OS/c20-14-3-1-2-13(8-14)16-10-25-18-17(16)22-11-23(19(18)24)9-12-4-6-15(21)7-5-12/h1-8,10-11H,9H2
• InChI Key: WEIIZUKAOLOSNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CSC3=C2N=CN(C3=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H12ClFN2OS
• Molecular Weight: 370.8 g/mol

Description

7-(3-Chlorophenyl)-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidin-4(3H)-one (hereafter referred to as CPF-TP) is a novel thienopyrimidine compound that has gained attention in recent years due to its potential biological applications. It is a member of the thienopyrimidine family, which is a class of heterocyclic compounds with a thiophene ring and a pyrimidine ring fused together. The compound has a unique structure and pharmacological profile, making it an attractive candidate for drug development.

Scientific Research Applications

Antibacterial and Antifungal Properties

Research indicates that derivatives of Thieno[3,2-d]pyrimidin-4(3H)-one exhibit significant antibacterial and antifungal activities. For example, a study by Kahveci et al. (2020) synthesized new derivatives and tested them against strains of Gram-positive and Gram-negative bacteria, as well as yeast-like fungi, finding notable antifungal activity against Candida species (Kahveci et al., 2020). Similarly, Maddila et al. (2016) reported strong antibacterial and antifungal activities in novel benzothiazole pyrimidine derivatives (Maddila et al., 2016).

Anticancer Activity

Compounds derived from Thieno[3,2-d]pyrimidin-4(3H)-one have demonstrated potential in anticancer research. For instance, a study by Tang et al. (2014) synthesized tetrahydrobenzo[4′,5′]thieno[3′,2′:5,6]pyrido[4,3-d]pyrimidine derivatives, showing strong antiproliferative activity against certain cancer cell lines (Tang et al., 2014). Another study by Elansary et al. (2012) focused on new pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines for their anticancer activity against human breast adenocarcinoma and colon carcinoma cell lines, showing significant growth inhibitory activity (Elansary et al., 2012).

Antinociceptive and Anti-Inflammatory Properties

Thiazolopyrimidine derivatives, which include Thieno[3,2-d]pyrimidin-4(3H)-one structures, have been evaluated for their antinociceptive (pain-relieving) and anti-inflammatory properties. Selvam et al. (2012) synthesized a series of these derivatives and evaluated their activities through various pharmacological tests, noting significant results (Selvam et al., 2012).

Synthesis and Reactivity

Studies like those by Hesse et al. (2007) and Cai Dejiao (2011) have explored efficient methods for synthesizing Thieno[3,2-d]pyrimidin-4(3H)-one derivatives, often using microwave-assisted synthesis, which offers a faster and more efficient approach (Hesse et al., 2007), (Cai Dejiao, 2011).